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decahydrate

Cat. No.: B078661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium chromate decahydrate (Na₂CrO₄·10H₂O) is a yellow, crystalline solid that is highly

soluble in water. It is a strong oxidizing agent and finds applications in various fields, including

organic synthesis and corrosion inhibition. However, it is also a highly toxic and carcinogenic

substance, requiring strict adherence to safety protocols. These application notes provide

detailed information on the safe storage, handling, and use of sodium chromate decahydrate in

a laboratory setting.

Safety and Handling
Sodium chromate decahydrate is a hazardous chemical and must be handled with extreme

caution. It is classified as toxic if swallowed, fatal if inhaled, and causes severe skin burns and

eye damage.[1][2][3] It is also a known carcinogen and may cause genetic defects and damage

fertility or the unborn child.[1][2][4][5]

1.1 Personal Protective Equipment (PPE)

When handling sodium chromate decahydrate, the following PPE is mandatory:
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Respiratory Protection: A NIOSH-approved respirator with a particulate filter is required,

especially when handling the solid powder to avoid inhalation of dust.[1][6]

Eye Protection: Chemical safety goggles and a face shield are necessary to protect against

splashes and dust.[1][6]

Skin Protection: Impervious gloves (such as nitrile or neoprene), a lab coat, and closed-toe

shoes are required to prevent skin contact.[1][6]

Body Protection: In cases of potential significant exposure, a full protection suit may be

necessary.[1]

1.2 Engineering Controls

All work with sodium chromate decahydrate should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[6][7]

An eyewash station and safety shower must be readily accessible in the work area.[8]

1.3 Spill and Waste Disposal

In case of a spill, evacuate the area and prevent the spread of dust.

Carefully sweep up the spilled solid, avoiding dust generation, and place it in a sealed,

labeled container for hazardous waste disposal.[8]

Do not allow the material to enter drains or waterways.[2][6]

Dispose of all waste materials contaminated with sodium chromate decahydrate as

hazardous waste in accordance with local, state, and federal regulations.

Safe Storage Conditions
Proper storage of sodium chromate decahydrate is crucial to maintain its stability and prevent

hazardous situations.

2.1 Storage Requirements
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Container: Store in a tightly closed, original container.[4]

Location: Keep in a cool, dry, and well-ventilated area.[1][4]

Security: Store in a locked cabinet or a designated poisons cabinet to restrict access to

authorized personnel only.[2][4][8]

Hygroscopicity: Sodium chromate decahydrate is hygroscopic and will absorb moisture from

the air.[7][9] Therefore, it is critical to keep the container tightly sealed.

2.2 Incompatible Materials

Sodium chromate is a strong oxidizing agent and should be stored away from:

Combustible materials (e.g., wood, paper, oils)[7][9]

Reducing agents

Acids

Organic materials

Metals

Alcohols

Physicochemical Data
The following table summarizes key quantitative data for sodium chromate decahydrate.
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Property Value

Molecular Formula Na₂CrO₄·10H₂O

Molar Mass 342.13 g/mol

Appearance Yellow, translucent, efflorescent crystals[9]

Melting Point 19.92 °C[9]

Solubility in Water 87.6 g/100 g water at 25 °C[9]

pH Aqueous solution is alkaline[9]

Experimental Protocols
4.1 Application: Oxidation of a Primary Alcohol (Jones Oxidation)

Sodium chromate, in the presence of sulfuric acid, can be used to oxidize primary alcohols to

carboxylic acids. This is a variation of the Jones oxidation.

4.1.1 Materials

Sodium chromate decahydrate

Concentrated sulfuric acid

Acetone

Primary alcohol (e.g., benzyl alcohol)

Stir plate and stir bar

Ice bath

Separatory funnel

Drying agent (e.g., anhydrous sodium sulfate)

Rotary evaporator
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4.1.2 Protocol

Prepare the Jones Reagent: In a fume hood, carefully and slowly add a pre-determined

amount of concentrated sulfuric acid to a cooled, stirred solution of sodium chromate

decahydrate in water. The resulting solution is the Jones reagent.

Set up the Reaction: Dissolve the primary alcohol in acetone in a round-bottom flask

equipped with a stir bar. Place the flask in an ice bath to maintain a low temperature.

Perform the Oxidation: Slowly add the prepared Jones reagent dropwise to the stirred

solution of the alcohol in acetone. The reaction is exothermic, so maintain the temperature

below 20°C. The color of the reaction mixture will change from orange to green as the

chromium(VI) is reduced to chromium(III).

Monitor the Reaction: Monitor the progress of the reaction by thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, quench the reaction by adding isopropanol until the

orange color disappears completely.

Extraction: Remove the acetone under reduced pressure. Extract the aqueous layer with a

suitable organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with water and brine. Dry the organic layer

over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the

crude carboxylic acid. Further purification can be achieved by recrystallization or column

chromatography.

4.2 Application: Corrosion Inhibition Test (Weight Loss Method)

This protocol describes a method to evaluate the corrosion inhibition efficiency of sodium

chromate decahydrate for mild steel in an acidic medium.

4.2.1 Materials

Mild steel coupons of known dimensions and weight
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Sodium chromate decahydrate

Corrosive medium (e.g., 1 M hydrochloric acid)

Beakers or glass containers

Water bath or thermostat

Analytical balance

Desiccator

Abrasive paper (for cleaning coupons)

Acetone (for degreasing)

4.2.2 Protocol

Coupon Preparation: Mechanically polish the mild steel coupons with different grades of

abrasive paper, wash them with distilled water, degrease with acetone, and dry them in a

desiccator. Accurately weigh each coupon.

Inhibitor Solution Preparation: Prepare a stock solution of the corrosive medium (e.g., 1 M

HCl). Prepare different concentrations of the inhibitor solution by dissolving calculated

amounts of sodium chromate decahydrate in the corrosive medium.

Immersion Test: Immerse the pre-weighed mild steel coupons in beakers containing the

corrosive medium with and without different concentrations of the sodium chromate inhibitor.

A control experiment with only the corrosive medium is essential.

Incubation: Place the beakers in a water bath at a constant temperature for a specified

period (e.g., 24 hours).

Coupon Cleaning and Re-weighing: After the immersion period, carefully remove the

coupons, wash them with distilled water, clean them with a brush to remove corrosion

products, rinse with acetone, and dry them. Accurately re-weigh the coupons.

Calculate Corrosion Rate and Inhibition Efficiency:
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Corrosion Rate (CR): Calculate the weight loss of each coupon and determine the

corrosion rate using the formula: CR = (K × W) / (A × T × D) where K is a constant, W is

the weight loss, A is the surface area of the coupon, T is the immersion time, and D is the

density of the metal.

Inhibition Efficiency (IE%): Calculate the inhibition efficiency using the formula: IE% =

[(CR_blank - CR_inh) / CR_blank] × 100 where CR_blank is the corrosion rate in the

absence of the inhibitor and CR_inh is the corrosion rate in the presence of the inhibitor.
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Caption: Logical workflow for the safe storage of sodium chromate decahydrate.
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Caption: Experimental workflow for the oxidation of a primary alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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